Cas no 187269-63-2 (2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl Fluoride)

2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl Fluoride is a protected glycosyl fluoride derivative of D-mannose, widely used in glycosylation reactions and carbohydrate chemistry. The pivaloyl (trimethylacetyl) protecting groups enhance stability and control reactivity, making it a valuable intermediate for stereoselective glycosidic bond formation. Its fluoride leaving group facilitates efficient activation under mild conditions, enabling high-yielding transformations. This compound is particularly useful in the synthesis of complex oligosaccharides and glycoconjugates, where precise stereochemistry is critical. Its crystalline form ensures ease of handling and storage, while its well-defined reactivity profile allows for predictable outcomes in synthetic applications. Suitable for research and industrial-scale processes requiring controlled glycosylation.

2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl Fluoride structure

187269-63-2 structure

Product Name:2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl Fluoride

CAS No:187269-63-2

MF:C₂₆H₄₃FO₉

MW:518.612632989883

MDL:MFCD11035863

CID:114995

PubChem ID:52932114

Update Time:2025-10-17

2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl Fluoride Chemical and Physical Properties

Names and Identifiers

- a-D-Mannopyranosyl fluoride,tetrakis(2,2-dimethylpropanoate) (9CI)
- [(2R,3R,4S,5S)-3,4,5-tris(2,2-dimethylpropanoyloxy)-6-fluorooxan-2-yl]methyl 2,2-dimethylpropanoate
- 2,3,4,6-TETRA-O-PIVALOYL-D-MANNOPYRANOSYL FLUORIDE
- 2,3,3-TRIMETHYLHEXAHYDROIMIDAZO[1,5-A]PYRAZIN-1(5H)-ONE
- 2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosylfluoride
- DTXSID90680633
- W-201680
- 2,3,4,6-Tetrakis-O-(2,2-dimethylpropanoyl)-D-mannopyranosyl fluoride
- 2,3,4,6-Tetrakis-O-(2,2-dimethylpropanoyl)-alpha-D-mannopyranosyl fluoride
- 187269-63-2
- SCHEMBL2594173
- [(2R,3R,4S,5S)-3,4,5-TRIS[(2,2-DIMETHYLPROPANOYL)OXY]-6-FLUOROOXAN-2-YL]METHYL 2,2-DIMETHYLPROPANOATE
- 2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl Fluoride
- MDL： MFCD11035863
- Inchi： 1S/C26H43FO9/c1-23(2,3)19(28)32-13-14-15(34-20(29)24(4,5)6)16(35-21(30)25(7,8)9)17(18(27)33-14)36-22(31)26(10,11)12/h14-18H,13H2,1-12H3/t14-,15-,16+,17+,18?/m1/s1
- InChI Key： YGQXZOVKBRJLJC-LPNAZMDGSA-N
- SMILES： FC1[C@H]([C@H]([C@@H]([C@@H](COC(C(C)(C)C)=O)O1)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O

Computed Properties

Exact Mass: 518.28900
Monoisotopic Mass: 518.289
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 36
Rotatable Bond Count: 13
Complexity: 824
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.7
Topological Polar Surface Area: 114A^2

Experimental Properties

PSA: 114.43000
LogP: 4.14380

2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl Fluoride Security Information

Storage Condition：0-10°C

2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl Fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB254200-5 g	2,3,4,6-Tetrakis-O-(2,2-dimethylpropanoyl)-alpha-D-mannopyranosyl fluoride	187269-63-2	5 g	€192.50	2023-07-20
abcr	AB254200-25 g	2,3,4,6-Tetrakis-O-(2,2-dimethylpropanoyl)-alpha-D-mannopyranosyl fluoride	187269-63-2	25 g	€449.50	2023-07-20
TRC	T306363-500mg	2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl Fluoride	187269-63-2	500mg	$ 50.00	2022-06-02
TRC	T306363-1g	2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl Fluoride	187269-63-2	1g	$ 65.00	2022-06-02
TRC	T306363-5g	2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl Fluoride	187269-63-2	5g	$ 135.00	2022-06-02
Biosynth	MT07150-2 g	2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl fluoride	187269-63-2	2g	$66.70	2023-01-03
Biosynth	MT07150-5 g	2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl fluoride	187269-63-2	5g	$120.06	2023-01-03
Biosynth	MT07150-10 g	2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl fluoride	187269-63-2	10g	$200.10	2023-01-03
Biosynth	MT07150-25 g	2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl fluoride	187269-63-2	25g	$333.51	2023-01-03
Biosynth	MT07150-50 g	2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl fluoride	187269-63-2	50g	$533.61	2023-01-03